N-((1-(pyrimidin-2-yl)piperidin-4-yl)methyl)-4-(trifluoromethoxy)benzamide

• IUPAC Name: N-[(1-pyrimidin-2-ylpiperidin-4-yl)methyl]-4-(trifluoromethoxy)benzamide
• InChI: InChI=1S/C18H19F3N4O2/c19-18(20,21)27-15-4-2-14(3-5-15)16(26)24-12-13-6-10-25(11-7-13)17-22-8-1-9-23-17/h1-5,8-9,13H,6-7,10-12H2,(H,24,26)
• InChI Key: HQRRFSCZNZCCLH-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1CNC(=O)C2=CC=C(C=C2)OC(F)(F)F)C3=NC=CC=N3
• Molecular Formula: C18H19F3N4O2
• Molecular Weight: 380.4 g/mol

Description

N-((1-(pyrimidin-2-yl)piperidin-4-yl)methyl)-4-(trifluoromethoxy)benzamide is a chemical compound that has been widely studied for its potential use in scientific research. This compound is a selective antagonist of the dopamine D3 receptor, which is involved in the regulation of dopamine neurotransmission in the brain.

Scientific Research Applications

Pharmacokinetic and Metabolic Studies

Disposition and Metabolism in Humans : One study on the disposition and metabolism of SB-649868, a compound structurally related to the query, in humans, found that it was extensively metabolized and eliminated primarily via feces, with only a small fraction excreted unchanged in urine. This study highlights the compound's pharmacokinetic profile and its potential application in treating insomnia through orexin receptor antagonism (Renzulli et al., 2011).

Diagnostic Applications

Sigma Receptor Scintigraphy in Breast Cancer : A study investigated the use of a new iodobenzamide, N-[2-(1'-piperidinyl)ethyl]-3-(123)I-iodo-4-methoxybenzamide (P-(123)I-MBA), to visualize primary breast tumors. This research demonstrated the potential of using benzamides for in vivo imaging of breast cancer, leveraging the overexpression of sigma receptors on cancer cells (Caveliers et al., 2002).

Toxicological Studies

Toxic Encephalopathy and Methemoglobinemia : A case report detailed the toxic effects of 5-amino-2-(trifluoromethyl)pyridine, an intermediate in pharmaceutical synthesis, highlighting its potential to cause serious adverse health effects, including methemoglobinemia and toxic encephalopathy, upon inhalation (Tao et al., 2022).